Cas no 1157692-93-7 (2-(2,5-difluorophenyl)cyclopropan-1-amine)

• Product Name: 2-(2,5-difluorophenyl)cyclopropan-1-amine
• CAS No: 1157692-93-7
• MF: C₉H₉F₂N
• MW: 169.171269178391
• CID: 5176816
• PubChem ID: 43810315
• Update Time: 2025-06-12

2-(2,5-difluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-difluorophenyl)cyclopropan-1-amine
• 2-(2,5-Difluoro-phenyl)-cyclopropylamine
• Cyclopropanamine, 2-(2,5-difluorophenyl)-

• Inchi： 1S/C9H9F2N/c10-5-1-2-8(11)6(3-5)7-4-9(7)12/h1-3,7,9H,4,12H2
• InChI Key： GKCSCAZEVIMQGV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1CC1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.4
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2,5-difluorophenyl)cyclopropan-1-amine

Introduction to 2-(2,5-difluorophenyl)cyclopropan-1-amine (CAS No. 1157692-93-7)

2-(2,5-difluorophenyl)cyclopropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1157692-93-7, this molecule represents a unique structural motif that combines a cyclopropane ring with a fluorinated aromatic ring, making it a promising candidate for further exploration in drug discovery. The presence of fluorine atoms in the aromatic ring introduces additional electronic and steric effects, which can be exploited to modulate the biological activity of the compound.

The cyclopropane ring is a well-known pharmacophore in medicinal chemistry due to its rigid three-membered structure, which can effectively occupy specific binding pockets in biological targets. This structural feature enhances the compound's potential to interact with biological macromolecules, such as enzymes and receptors. The amine group at the 1-position of the cyclopropane ring provides a site for further functionalization, allowing chemists to tailor the properties of the molecule for specific applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(2,5-difluorophenyl)cyclopropan-1-amine with high accuracy. These studies suggest that the compound may exhibit inhibitory activity against various enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies have indicated potential interactions with enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammation.

The fluorinated aromatic ring in 2-(2,5-difluorophenyl)cyclopropan-1-amine contributes to its metabolic stability and lipophilicity, which are desirable properties for any drug candidate. Fluorine atoms can enhance binding affinity by participating in hydrophobic interactions and by influencing electronic distributions across the molecule. Additionally, fluorine substitution can improve pharmacokinetic profiles by reducing susceptibility to enzymatic degradation.

In vitro studies have begun to explore the pharmacological potential of 2-(2,5-difluorophenyl)cyclopropan-1-amine. Initial experiments have shown promising results in terms of inhibitory activity against certain target proteins. For example, researchers have observed significant inhibition of an enzyme involved in signal transduction pathways associated with cellular proliferation. This suggests that the compound may have therapeutic potential in conditions where aberrant cell growth is a hallmark.

The synthesis of 2-(2,5-difluorophenyl)cyclopropan-1-amine presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the cyclopropane ring efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization of the aromatic ring.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 2-(2,5-difluorophenyl)cyclopropan-1-amine. Predictive models can analyze vast datasets to identify molecular features that correlate with biological activity. This approach has helped researchers prioritize compounds for further investigation based on their predicted binding affinities and selectivity profiles.

Future research directions for 2-(2,5-difluorophenyl)cyclopropan-1-amine include exploring its mechanism of action and optimizing its pharmacological properties through structure-based drug design. By leveraging high-throughput screening technologies and biophysical techniques, scientists aim to uncover new therapeutic applications for this compound. Additionally, investigating its interactions with cellular components will provide insights into its potential as a lead molecule for drug development.

The versatility of 2-(2,5-difluorophenyl)cyclopropan-1-amine makes it an attractive scaffold for medicinal chemists seeking novel therapeutic agents. Its unique structural features offer opportunities to develop drugs with improved efficacy and reduced side effects compared to existing treatments. As research continues to uncover new biological targets and mechanisms, compounds like 1157692-93-7 are poised to play a significant role in addressing unmet medical needs.